Cas no 50673-48-8 (Isoleucine; (2R,3S)-form, N-Me)

• Product Name: Isoleucine; (2R,3S)-form, N-Me
• CAS No: 50673-48-8
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 2360986
• PubChem ID: 14252411
• Update Time: 2025-04-21

Isoleucine; (2R,3S)-form, N-Me Chemical and Physical Properties

Names and Identifiers

• CHEMBL3138648
• D-Alloisoleucine, N-methyl-
• 50673-48-8
• Methyl-D-alloisoleucine
• SCHEMBL2034259
• (2R,3S)-3-methyl-2-(methylamino)pentanoic acid
• Isoleucine; (2R,3S)-form, N-Me

• Inchi： 1S/C7H15NO2/c1-4-5(2)6(8-3)7(9)10/h5-6,8H,4H2,1-3H3,(H,9,10)
• InChI Key： KSPIYJQBLVDRRI-UHFFFAOYSA-N
• SMILES： CCC(C(C(=O)O)NC)C

Computed Properties

• Exact Mass: 145.110278721Da
• Monoisotopic Mass: 145.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Isoleucine and derivatives